Cas no 1443341-25-0 (4-(4-Fluoro-2-methylphenyl)phenethyl alcohol)

• Product Name: 4-(4-Fluoro-2-methylphenyl)phenethyl alcohol
• CAS No: 1443341-25-0
• MF: C₁₅H₁₅FO
• MW: 230.277407884598
• MDL: MFCD07774961
• CID: 5014123
• Update Time: 2026-02-27

4-(4-Fluoro-2-methylphenyl)phenethyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoro-2-methylphenyl)phenethyl alcohol
• 2-(4'-Fluoro-2'-methyl-[1,1'-biphenyl]-4-yl)ethanol

• MDL： MFCD07774961
• Inchi： 1S/C15H15FO/c1-11-10-14(16)6-7-15(11)13-4-2-12(3-5-13)8-9-17/h2-7,10,17H,8-9H2,1H3
• InChI Key： KDZFZDZMIKKJBW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1C=CC(=CC=1)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Additional information on 4-(4-Fluoro-2-methylphenyl)phenethyl alcohol

Recent Advances in the Study of 4-(4-Fluoro-2-methylphenyl)phenethyl alcohol (CAS: 1443341-25-0)

4-(4-Fluoro-2-methylphenyl)phenethyl alcohol (CAS: 1443341-25-0) is a fluorinated phenethyl alcohol derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a promising candidate for therapeutic interventions.

One of the key areas of research has focused on the compound's role as an intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the construction of novel kinase inhibitors, demonstrating its versatility in medicinal chemistry. The study reported that 4-(4-Fluoro-2-methylphenyl)phenethyl alcohol could be efficiently converted into various derivatives with enhanced binding affinities for target proteins.

In addition to its synthetic applications, recent investigations have delved into the compound's biological activities. A preprint article on bioRxiv (2024) revealed that 4-(4-Fluoro-2-methylphenyl)phenethyl alcohol exhibits moderate inhibitory effects on inflammatory pathways, particularly in models of chronic inflammation. The study employed in vitro assays and molecular docking simulations to elucidate its mechanism of action, suggesting potential applications in anti-inflammatory drug development.

Another noteworthy development is the exploration of the compound's pharmacokinetic properties. A research team from the University of Cambridge recently published findings in ACS Pharmacology & Translational Science (2024), demonstrating that 4-(4-Fluoro-2-methylphenyl)phenethyl alcohol exhibits favorable metabolic stability and bioavailability in rodent models. These findings underscore its potential as a lead compound for further optimization.

Despite these promising results, challenges remain in the clinical translation of 4-(4-Fluoro-2-methylphenyl)phenethyl alcohol. A review article in Expert Opinion on Drug Discovery (2023) pointed out the need for more comprehensive toxicity studies and structure-activity relationship (SAR) analyses to fully assess its therapeutic potential. Future research directions may include the development of more potent analogs and the investigation of its efficacy in disease-specific models.

In conclusion, 4-(4-Fluoro-2-methylphenyl)phenethyl alcohol (CAS: 1443341-25-0) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its synthetic utility, biological activities, and pharmacokinetic properties make it a valuable subject for ongoing and future research. Continued exploration of its potential will likely yield significant contributions to the development of novel therapeutics.